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Compound of Interest

Compound Name:
4-Methoxy-3-[(2-

naphthyloxy)methyl]benzaldehyde

Cat. No.: B452521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the molecular weight of the organic

compound 4-Methoxy-3-[(2-naphthyloxy)methyl]benzaldehyde. This document details the

elemental composition, precise atomic weights, and the calculated molecular weight, offering a

foundational dataset for researchers in pharmacology, medicinal chemistry, and materials

science.

Chemical Identity and Molecular Formula
The subject of this guide is the aldehyde derivative, 4-Methoxy-3-[(2-
naphthyloxy)methyl]benzaldehyde. Accurate determination of its molecular weight is

fundamental for stoichiometric calculations, analytical characterization, and pharmacokinetic

modeling.

The molecular formula for this compound is C₁₉H₁₆O₃.

Elemental Composition and Atomic Weights
The molecular weight is the sum of the atomic weights of its constituent atoms. The standard

atomic weights for Carbon, Hydrogen, and Oxygen, as provided by the International Union of

Pure and Applied Chemistry (IUPAC) and the National Institute of Standards and Technology

(NIST), are utilized for this calculation.[1][2][3][4][5][6][7]
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Element Symbol Count
Standard
Atomic Weight
(amu)

Total Atomic
Weight (amu)

Carbon C 19
[12.0096,

12.0116]

228.1824 -

228.2204

Hydrogen H 16
[1.00784,

1.00811]

16.12544 -

16.12976

Oxygen O 3
[15.99903,

15.99977]

47.99709 -

47.99931

For many practical applications, a conventional atomic weight is used. The conventional atomic

weights are 12.011 amu for Carbon, 1.008 amu for Hydrogen, and 15.999 amu for Oxygen.[2]

[3]

Molecular Weight Calculation
Using the conventional atomic weights, the molecular weight of 4-Methoxy-3-[(2-
naphthyloxy)methyl]benzaldehyde is calculated as follows:

Carbon: 19 atoms × 12.011 amu/atom = 228.209 amu

Hydrogen: 16 atoms × 1.008 amu/atom = 16.128 amu

Oxygen: 3 atoms × 15.999 amu/atom = 47.997 amu

Total Molecular Weight = 228.209 + 16.128 + 47.997 = 292.334 amu

This calculated value is consistent with commercially available data for this compound.

Visualization of Molecular Weight Calculation
The following diagram illustrates the workflow for calculating the molecular weight from the

molecular formula and the atomic weights of the constituent elements.
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4-Methoxy-3-[(2-naphthyloxy)methyl]benzaldehyde
Molecular Formula: C₁₉H₁₆O₃

Carbon (C)
19 atoms

Hydrogen (H)
16 atoms

Oxygen (O)
3 atoms

Atomic Weight:
12.011 amu×

Total C Weight:
228.209 amu

Atomic Weight:
1.008 amu×

Total H Weight:
16.128 amu

Atomic Weight:
15.999 amu

× Total O Weight:
47.997 amu

Molecular Weight:
292.334 amu

+

+

+
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Caption: Calculation of the molecular weight of C₁₉H₁₆O₃.

Experimental Protocols for Molecular Weight
Determination
The theoretical molecular weight can be experimentally verified using several analytical

techniques. The choice of method depends on the required accuracy and the nature of the

sample.

A. Mass Spectrometry

Mass spectrometry is a powerful technique for determining the molecular weight of a

compound with high accuracy.

Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion.

Instrumentation: A high-resolution mass spectrometer, such as a Time-of-Flight (TOF) or

Orbitrap instrument.
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Methodology:

Sample Preparation: Dissolve a small amount of 4-Methoxy-3-[(2-
naphthyloxy)methyl]benzaldehyde in a suitable volatile solvent (e.g., methanol or

acetonitrile) to a concentration of approximately 1 mg/mL.

Ionization: Introduce the sample into the mass spectrometer using an appropriate

ionization technique, such as Electrospray Ionization (ESI) or Atmospheric Pressure

Chemical Ionization (APCI). ESI is generally preferred for polar molecules.

Mass Analysis: The ionized molecules are accelerated in an electric field and their m/z is

determined by the mass analyzer.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the

molecular ion ([M+H]⁺ or [M]⁺). The accurate mass of this peak is used to determine the

molecular weight.

B. Titration

For compounds with acidic or basic functional groups, titration can be used to determine the

equivalent weight, which can then be used to deduce the molecular weight if the number of

acidic or basic groups per molecule is known. As an aldehyde, this compound does not have a

readily titratable group for simple acid-base titration to determine molecular weight.

C. Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC)

While primarily used for polymers, GPC/SEC can provide an estimate of the molecular weight

of smaller molecules by comparing their elution time to that of known standards.

Objective: To estimate the molecular weight based on hydrodynamic volume.

Instrumentation: A liquid chromatography system equipped with a GPC/SEC column and a

refractive index or UV detector.

Methodology:
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Calibration: Create a calibration curve by running a series of well-characterized molecular

weight standards.

Sample Analysis: Dissolve the compound in the mobile phase and inject it into the

GPC/SEC system.

Data Analysis: Determine the elution volume of the compound and use the calibration

curve to estimate its molecular weight.

The following diagram illustrates a generalized experimental workflow for molecular weight

determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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